![molecular formula C13H19ClN2O3 B2485842 4-Methoxy-3-(4-methylpiperazin-1-yl)benzoic acid hydrochloride CAS No. 1417637-15-0](/img/structure/B2485842.png)
4-Methoxy-3-(4-methylpiperazin-1-yl)benzoic acid hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Methoxy-3-(4-methylpiperazin-1-yl)benzoic acid hydrochloride, also known as MPBH, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. MPBH is a white crystalline powder that is soluble in water and ethanol. It is a derivative of benzoic acid and has a molecular weight of 325.83 g/mol.
Scientific Research Applications
Neurochemical and Behavioral Studies
4-Methoxy-3-(4-methylpiperazin-1-yl)benzoic acid hydrochloride has been studied for its potential effects on mood and cognitive performance. In one study, the compound showed promise in improving mood and cognitive function, along with satisfactory tolerance. It did not induce significant weight gain or disrupt sexual behavior in male rats, suggesting a favorable profile for treating depression and anxiety disorders without severe side effects (Dekeyne et al., 2012).
Vasodilatory Properties
The compound has been identified as a nitric oxide-independent activator of soluble guanylyl cyclase, showing vasodilator activity in both pulmonary and systemic vascular beds. Its vasodilator activity was enhanced by certain inhibitors, suggesting that it can activate the heme-oxidized form of soluble guanylyl cyclase in vivo, promoting vasodilation in an NO-independent manner. This property could have implications for conditions where vasodilation is beneficial (Pankey et al., 2011).
Metabolic Pathways and Drug Design
The compound has been studied for its metabolic pathways and potential as a prodrug. Research into a related compound, ZJM-289, which is metabolized into components with synergistic effects on the platelets and central nervous system, sheds light on the metabolic pathways and potential therapeutic uses of these compounds. Understanding these metabolic processes is crucial for drug design and predicting the therapeutic effects of similar compounds (Li et al., 2011).
Potential Therapeutic Effects
In addition to its antidepressant and anxiolytic-like activities, this compound did not cause any cognitive and motor deficits in mice at effective doses. This suggests a potential for treating depression or anxiety disorders without impairing cognitive or motor functions, though further studies are needed (Pytka et al., 2016).
Mechanism of Action
The mechanism of action of “4-Methoxy-3-(4-methylpiperazin-1-yl)benzoic acid hydrochloride” would depend on the specific pharmaceutical compound it is used to synthesize. For example, if it is used in the synthesis of a drug like imatinib, the resulting compound would act as a tyrosine kinase inhibitor .
Safety and Hazards
Properties
IUPAC Name |
4-methoxy-3-(4-methylpiperazin-1-yl)benzoic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O3.ClH/c1-14-5-7-15(8-6-14)11-9-10(13(16)17)3-4-12(11)18-2;/h3-4,9H,5-8H2,1-2H3,(H,16,17);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIUIARGABWJGFJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=C(C=CC(=C2)C(=O)O)OC.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.